Cas no 1895470-29-7 (1-(2-fluoro-4-methylphenyl)cyclohexylmethanamine)

• Product Name: 1-(2-fluoro-4-methylphenyl)cyclohexylmethanamine
• CAS No: 1895470-29-7
• MF: C₁₄H₂₀FN
• MW: 221.313707351685
• CID: 6506267
• PubChem ID: 117316929
• Update Time: 2025-10-29

1-(2-fluoro-4-methylphenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-4-methylphenyl)cyclohexylmethanamine
• [1-(2-fluoro-4-methylphenyl)cyclohexyl]methanamine
• 1895470-29-7
• EN300-1786468

• Inchi： 1S/C14H20FN/c1-11-5-6-12(13(15)9-11)14(10-16)7-3-2-4-8-14/h5-6,9H,2-4,7-8,10,16H2,1H3
• InChI Key： XJFRORXVTHBRMX-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1(CN)CCCCC1

Computed Properties

• Exact Mass: 221.157977804g/mol
• Monoisotopic Mass: 221.157977804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-fluoro-4-methylphenyl)cyclohexylmethanamine

Research Brief on 1-(2-fluoro-4-methylphenyl)cyclohexylmethanamine (CAS: 1895470-29-7): Recent Advances and Applications

1-(2-fluoro-4-methylphenyl)cyclohexylmethanamine (CAS: 1895470-29-7) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexylmethanamine backbone and fluorinated aromatic ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in the field.

The synthesis of 1-(2-fluoro-4-methylphenyl)cyclohexylmethanamine has been optimized in recent studies, with researchers achieving higher yields and purity through innovative catalytic methods. The compound's structural features, including the fluorine substitution and methyl group on the phenyl ring, contribute to its stability and bioavailability. These characteristics make it an attractive candidate for further pharmacological evaluation. Recent publications have detailed the compound's interaction with various biological targets, particularly in the central nervous system (CNS), suggesting its potential as a modulator of neurotransmitter systems.

Pharmacological studies have revealed that 1-(2-fluoro-4-methylphenyl)cyclohexylmethanamine exhibits selective binding affinity for certain receptor subtypes, including serotonin and dopamine receptors. This selectivity is attributed to the compound's unique stereochemistry and electronic properties. In vitro and in vivo experiments have demonstrated its efficacy in modulating receptor activity, with implications for the treatment of neurological and psychiatric disorders. Notably, the compound's pharmacokinetic profile, including its metabolic stability and blood-brain barrier penetration, has been a key focus of recent research.

In addition to its CNS applications, 1-(2-fluoro-4-methylphenyl)cyclohexylmethanamine has been investigated for its potential anti-inflammatory and analgesic properties. Preliminary studies suggest that the compound may inhibit key inflammatory pathways, making it a candidate for the development of novel anti-inflammatory drugs. Researchers have also explored its use as a scaffold for the design of derivatives with enhanced pharmacological activity. Structure-activity relationship (SAR) studies have identified critical functional groups that influence the compound's biological effects, providing valuable insights for future drug design.

The safety and toxicological profile of 1-(2-fluoro-4-methylphenyl)cyclohexylmethanamine have been evaluated in recent preclinical studies. Results indicate that the compound exhibits a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further studies are needed to fully assess its long-term toxicity and potential drug-drug interactions. Regulatory considerations, including compliance with Good Laboratory Practice (GLP) guidelines, are also being addressed to facilitate its transition into clinical trials.

In conclusion, 1-(2-fluoro-4-methylphenyl)cyclohexylmethanamine (CAS: 1895470-29-7) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and pharmacological properties make it a valuable subject of ongoing research. Future studies should focus on optimizing its synthesis, expanding its therapeutic applications, and advancing it through the drug development pipeline. This research brief underscores the importance of continued investigation into this compound, which may ultimately contribute to the development of novel treatments for a range of medical conditions.